Methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• IUPAC Name: methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-8(13)7-11-10-6-5(9)3-2-4-12(6)7/h2-4H,1H3
• InChI Key: MBKKPCXIZBJLNO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C2N1C=CC=C2Cl
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID801188502
• Molecular Weight: 211.60 g/mol
• CAS No.: 1193387-58-4

Description

“Methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate” is a chemical compound with the molecular formula C7H6ClN3. It is a derivative of the [1,2,4]triazolo[4,3-a]pyridine class of compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol. A mixture of 4-chloro-8-methyl-1,2,4-triazolo[4,3-a]quinoxaline-1-amine, the appropriate 3-(substituted benzylideneamino)-5-mercapto-1H-1,2,4-triazoles, and anhydrous potassium carbonate in DMF was stirred overnight.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a [1,2,4]triazolo[4,3-a]pyridine ring. The presence of this ring system is a common feature in many bioactive compounds.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and similar compounds often involve nucleophilic substitution reactions. These reactions are typically carried out in polar aprotic solvents like DMF.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 211.61. More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

Crystal Structure and Synthesis

Crystal Structure of a Novel 1,2,4-Triazolo[4,3-a]Pyridine Compound The compound 8-chloro-3-((4-cyanobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine exhibited inhibitory activities against various fungi, such as Stemphylium lycopersici, Fusarium oxysporum. sp. cucumebrium, and Botrytis cinerea, with inhibitory rates of 51.19%, 62.02%, and 15.56% respectively. This highlights its potential application in the field of agricultural fungicides or antifungal agents (Wang et al., 2018).

Antifungal Activity A series of novel substituted 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridines synthesized under microwave irradiation showed weak antifungal activity. This finding suggests a potential application in developing new antifungal agents, although the activity was characterized as weak (Yang et al., 2015).

Synthesis and Characterization

Acylation of Heteroaromatic Amines A novel class of 1,2,3-Triazolo[4,5-b]pyridines and Pyrazolo[4,3-b]pyridines were synthesized via cyanoacetylation reactions. This study showcases the compound's versatility and potential utility in various chemical synthesis processes (Ibrahim et al., 2011).

Palladium-catalyzed Synthesis An efficient method for synthesizing [1,2,4]triazolo[4,3-a]pyridines involved palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration under microwave irradiation. This method could be significant for the streamlined and versatile synthesis of this compound class (Reichelt et al., 2010).

Biological Applications

Herbicidal Activity Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds were prepared and found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This application could be critical in the development of new, more effective herbicides (Moran, 2003).

Antitumor Activity Chlorosulfonation of 3-methyl[1,2,4]triazolo[4,3-a]pyrimidine led to compounds demonstrating inhibitory effects on a wide range of cancer cell lines at low concentrations. This result suggests the potential for this compound in developing new antitumor therapies or as a lead compound for further drug development (Hafez & El-Gazzar, 2009).

Mechanism of Action

Target of Action

The primary targets of Methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate are currently under investigation. As a compound used for proteomics research

Result of Action

Some compounds in the triazolo[4,3-a]pyridine class have shown antiproliferative activities against cancer cells , suggesting that this compound may also have potential anticancer effects.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules in the cell. For instance, the compound is a solid and is stored at room temperature , indicating that it is stable under these conditions.

Future Directions

The [1,2,4]triazolo[4,3-a]pyridine class of compounds, to which “Methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate” belongs, has been the subject of ongoing research due to their potential antiviral and antimicrobial activities. Future research directions may include the design and synthesis of novel derivatives with enhanced bioactivity, as well as detailed studies on their mechanism of action.

Biochemical Analysis

Biochemical Properties

Methyl 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes involved in proteomics research, potentially affecting their activity and stability . The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or activation of enzymatic activity. Additionally, this compound may interact with proteins involved in signal transduction pathways, thereby influencing cellular responses to external stimuli.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, it may affect the phosphorylation status of key signaling proteins, thereby altering downstream signaling events. Furthermore, this compound can impact gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression levels of specific genes. These effects on cellular metabolism may result in altered metabolic flux and changes in the levels of various metabolites.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes or receptors, leading to inhibition or activation of their activity . For example, it may inhibit the activity of enzymes involved in metabolic pathways by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. Additionally, this compound may induce changes in gene expression by interacting with transcription factors or other regulatory proteins, leading to altered transcriptional activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to factors such as stability and degradation . This compound is generally stable at room temperature, but its stability may be affected by factors such as pH, temperature, and exposure to light. Over time, degradation of this compound may occur, leading to changes in its biochemical properties and effects on cellular function. Long-term studies in in vitro or in vivo settings may reveal additional effects on cellular function, such as changes in cell viability, proliferation, or differentiation.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages . At low doses, this compound may exhibit beneficial effects, such as modulation of specific biochemical pathways or enhancement of cellular function. At high doses, toxic or adverse effects may be observed, including cellular toxicity, organ damage, or disruption of normal physiological processes. Threshold effects may also be observed, where a certain dosage is required to elicit a significant biological response.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . This compound may be metabolized by enzymes such as cytochrome P450s, leading to the formation of metabolites that can further interact with cellular components. The effects on metabolic pathways may include changes in the levels of key metabolites, alterations in metabolic flux, and modulation of enzyme activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors, including transporters and binding proteins . This compound may be transported across cellular membranes by specific transporters, leading to its accumulation in certain cellular compartments. Additionally, binding proteins may facilitate the distribution of this compound within tissues, affecting its localization and activity.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . This compound may be directed to specific cellular compartments or organelles by targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may be targeted to the mitochondria, where it can affect mitochondrial function and cellular metabolism.